2-(benzylamino)-N-(3,4-dichlorophenyl)acetamide

• IUPAC Name: 2-(benzylamino)-N-(3,4-dichlorophenyl)acetamide
• InChI: InChI=1S/C15H14Cl2N2O/c16-13-7-6-12(8-14(13)17)19-15(20)10-18-9-11-4-2-1-3-5-11/h1-8,18H,9-10H2,(H,19,20)
• InChI Key: DNAGZCHFYMPFJQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNCC(=O)NC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C15H14Cl2N2O
• Molecular Weight: 309.2 g/mol

Description

2-(Benzylamino)-N-(3,4-dichlorophenyl)acetamide, commonly known as BDA, is an organic compound used in a variety of scientific research applications. It is a colorless, crystalline solid with a molecular weight of 299.13 g/mol and a melting point of 175-176 °C. BDA is a derivative of acetamide, which is a simple amide with two carboxyl groups and one amine group. BDA is synthesized from the reaction of 3,4-dichloroaniline and benzylamine in the presence of a base catalyst.

Scientific Research Applications

Antimicrobial Activity

2-(benzylamino)-N-(3,4-dichlorophenyl)acetamide derivatives have been explored for their potential antimicrobial properties. A study involving the synthesis and antimicrobial activity evaluation of new diphenylamine derivatives, including 2-(benzylamino)-N-(3,4-dichlorophenyl)acetamide, demonstrated significant antimicrobial and antifungal activities. This suggests that compounds related to 2-(benzylamino)-N-(3,4-dichlorophenyl)acetamide can be potent antimicrobial and antifungal agents, which could be beneficial in developing new treatments for infections (Kumar & Mishra, 2015).

Neuroprotective Effects

Compounds structurally similar to 2-(benzylamino)-N-(3,4-dichlorophenyl)acetamide, such as novel anilidoquinoline derivatives, have shown significant antiviral and neuroprotective effects, particularly against Japanese encephalitis. These compounds have been evaluated for their therapeutic efficacy in treating this condition, demonstrating significant decreases in viral load and an increase in survival rates in infected models. This indicates the potential neuroprotective applications of 2-(benzylamino)-N-(3,4-dichlorophenyl)acetamide and its derivatives in viral encephalitis treatment (Ghosh et al., 2008).

Photovoltaic Efficiency and Ligand-Protein Interactions

Research on benzothiazolinone acetamide analogs, which share a similar core structure with 2-(benzylamino)-N-(3,4-dichlorophenyl)acetamide, revealed their potential in photovoltaic efficiency modeling and ligand-protein interactions. These compounds have shown good light harvesting efficiency (LHE) and favorable free energy for electron injection, making them suitable for use in dye-sensitized solar cells (DSSCs). Additionally, molecular docking studies with cyclooxygenase 1 (COX1) suggest potential therapeutic applications through binding interactions (Mary et al., 2020).